Cas no 338418-42-1 (3-[(2-Bromophenyl)methyl]-6-chloropyridazine)

• Product Name: 3-[(2-Bromophenyl)methyl]-6-chloropyridazine
• CAS No: 338418-42-1
• MF: C₁₁H₈BrClN₂
• MW: 283.551620483398
• CID: 6629989
• PubChem ID: 6404498
• Update Time: 2024-01-04

3-[(2-Bromophenyl)methyl]-6-chloropyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromobenzyl)-6-chloropyridazine
• 3-[(2-bromophenyl)methyl]-6-chloropyridazine
• 338418-42-1
• 4F-001
• AKOS005091443
• Pyridazine, 3-[(2-bromophenyl)methyl]-6-chloro-
• 3-[(2-Bromophenyl)methyl]-6-chloropyridazine

• Inchi： 1S/C11H8BrClN2/c12-10-4-2-1-3-8(10)7-9-5-6-11(13)15-14-9/h1-6H,7H2
• InChI Key： ALAHAGNTDYYLJI-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC1=CC=C(N=N1)Cl

Computed Properties

• Exact Mass: 281.95594g/mol
• Monoisotopic Mass: 281.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 1.545±0.06 g/cm3(Predicted)
• Boiling Point: 415.0±35.0 °C(Predicted)
• pka: 0.75±0.10(Predicted)